Cas no 952482-32-5 (3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one)

• Product Name: 3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one
• CAS No: 952482-32-5
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5715509
• PubChem ID: 20112423
• Update Time: 2025-05-21

3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS000150546
• 3-chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one
• Z285208164
• CS-0245686
• SCHEMBL9987671
• 1-(3-chloropropanoyl)-4-pyridin-2-ylpiperazine
• 3-chloro-1-(4-pyridin-2-ylpiperazin-1-yl)propan-1-one
• EN300-30915
• 952482-32-5
• 1-Propanone, 3-chloro-1-[4-(2-pyridinyl)-1-piperazinyl]-
• 3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C12H16ClN3O/c13-5-4-12(17)16-9-7-15(8-10-16)11-3-1-2-6-14-11/h1-3,6H,4-5,7-10H2
• InChI Key： FJEZAOCOLXYADV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CC=C2)CC1)(=O)CCCl

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one

3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one: A Comprehensive Overview

3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one (CAS No. 952482-32-5) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloro group, a piperazine ring, and a pyridine moiety. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design, material science, and synthetic chemistry.

The piperazine ring in this compound is a six-membered ring containing two nitrogen atoms, which contributes to its ability to form hydrogen bonds and interact with biological targets. The pyridine moiety, on the other hand, introduces aromaticity and electron-withdrawing effects, enhancing the molecule's stability and reactivity. The chloro group adds an additional layer of functionality, enabling further chemical modifications and enhancing the compound's bioavailability.

Recent studies have highlighted the potential of 3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of antimicrobial agents, anti-inflammatory drugs, and neuroprotective agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. A 2023 article in *Chemical Communications* reported that incorporating this compound into MOFs significantly enhances their gas adsorption capabilities, making them promising candidates for industrial gas separation processes.

The synthesis of 3-Chloro-1-[4-(pyridin-2-yl)piperazin-1-yllpropanone involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperazine ring through nucleophilic substitution reactions and the subsequent introduction of the pyridine moiety via coupling reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, researchers have also examined the biodegradation pathways of this compound to assess its potential impact on ecosystems. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid mineralization, suggesting that it poses minimal risk to aquatic environments when used responsibly.

In conclusion, 3-Chloro-1-[4-(pyridin--yipiperazin--yllpropanone (CAS No. 952482--3) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future innovations in drug discovery, materials science, and environmental chemistry.